3-Deaza-2'-deoxyadenosine
3-Deaza-2'-deoxyadenosine
3-Deaza-2’-deoxyadenosine strongly inhibits lymphocyte-mediated cytolysis with low cytotoxicity when applied at 100 μM. This nucleoside can also be used to evaluate the role of the adenine N3 nitrogen in DNA structure and function.
Brand Name:
Vulcanchem
CAS No.:
78582-17-9
VCID:
VC21241837
InChI:
InChI=1S/C11H14N4O3/c12-11-10-6(1-2-13-11)15(5-14-10)9-3-7(17)8(4-16)18-9/h1-2,5,7-9,16-17H,3-4H2,(H2,12,13)/t7-,8+,9+/m0/s1
SMILES:
C1C(C(OC1N2C=NC3=C2C=CN=C3N)CO)O
Molecular Formula:
C11H14N4O3
Molecular Weight:
250.25 g/mol
3-Deaza-2'-deoxyadenosine
CAS No.: 78582-17-9
Cat. No.: VC21241837
Molecular Formula: C11H14N4O3
Molecular Weight: 250.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Deaza-2’-deoxyadenosine strongly inhibits lymphocyte-mediated cytolysis with low cytotoxicity when applied at 100 μM. This nucleoside can also be used to evaluate the role of the adenine N3 nitrogen in DNA structure and function. |
|---|---|
| CAS No. | 78582-17-9 |
| Molecular Formula | C11H14N4O3 |
| Molecular Weight | 250.25 g/mol |
| IUPAC Name | (2R,3S,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-2-(hydroxymethyl)oxolan-3-ol |
| Standard InChI | InChI=1S/C11H14N4O3/c12-11-10-6(1-2-13-11)15(5-14-10)9-3-7(17)8(4-16)18-9/h1-2,5,7-9,16-17H,3-4H2,(H2,12,13)/t7-,8+,9+/m0/s1 |
| Standard InChI Key | KMQPIRJQPAVGJL-DJLDLDEBSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2C=CN=C3N)CO)O |
| SMILES | C1C(C(OC1N2C=NC3=C2C=CN=C3N)CO)O |
| Canonical SMILES | C1C(C(OC1N2C=NC3=C2C=CN=C3N)CO)O |
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